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Compound of Interest

Compound Name: Tetraiodothyroacetic acid

Cat. No.: B142916

Essential safety and logistical information for the proper handling and disposal of
Tetraiodothyroacetic acid (Tetrac), a potent thyroid hormone analogue.

Tetraiodothyroacetic acid, also known as Tetrac, is a valuable compound in biomedical
research, particularly in studies related to thyroid hormone function and cancer therapy.
However, its high acute toxicity and potential environmental hazards necessitate strict
adherence to proper disposal procedures. This guide provides detailed, step-by-step
instructions to ensure the safe management of Tetrac waste in a laboratory setting.

Safety and Hazard Information

Before handling Tetraiodothyroacetic acid, it is crucial to be aware of its significant hazard
classifications.

Hazard ldentification:

GHS Pictogram: GHS06 (Skull and Crossbones)

Signal Word: Danger[1]

Hazard Statement: H300 - Fatal if swallowed[1]

Hazard Class: Acute Toxicity 2, Oral
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Personal Protective Equipment (PPE): To minimize exposure risk, the following personal
protective equipment must be worn when handling Tetraiodothyroacetic acid:

» Eye Protection: Eyeshields, faceshields
» Hand Protection: Chemical-resistant gloves
» Respiratory Protection: Type P3 (EN 143) respirator cartridges

Quantitative Data Summary

The following table summarizes key quantitative data for Tetraiodothyroacetic acid.

Property Value Source
Molecular Formula C14Hsl4Oa4 [1]
Molecular Weight 747.83 g/mol [1]
Storage Temperature -20°C

Soluble in acetone (19.60-

Solubility 20.40 mg/mL)

WGK 3 (highly hazardous for

water)

Water Hazard Class

6.1A (Combustible, acute toxic

Hazard Class (Storage)
Cat. 1 and 2)

Step-by-Step Disposal Protocol

The proper disposal of Tetraiodothyroacetic acid waste is governed by regulations such as
the Resource Conservation and Recovery Act (RCRA) in the United States.[2][3] Adherence to
these regulations and institutional safety protocols is mandatory.

1. Segregation and Collection:

* Waste Segregation: Immediately segregate all waste contaminated with
Tetraiodothyroacetic acid at the point of generation. This includes unused product,
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contaminated labware (e.g., pipette tips, vials), and contaminated PPE.

» Dedicated Waste Container: Use a dedicated, clearly labeled hazardous waste container.
The container must be compatible with the chemical waste; for solid waste, a robust,
sealable plastic container is appropriate.[3]

e Labeling: The container must be labeled with the words "Hazardous Waste" and the specific
chemical name: "Tetraiodothyroacetic acid waste." Include the hazard pictogram (skull and
crossbones).[4]

2. Storage:

e Secure Storage: Store the sealed waste container in a designated, secure hazardous waste
accumulation area.[5]

e Incompatible Materials: Ensure the storage area is away from incompatible materials, such
as strong oxidizing agents, strong bases, and amines.[6]

o Ventilation: The storage area should be well-ventilated.[3]
3. Disposal:

e Licensed Waste Disposal Service: Tetraiodothyroacetic acid waste must be disposed of
through a licensed professional hazardous waste disposal service.[6] Do not dispose of this
chemical down the drain or in regular trash.[3]

o Documentation: Maintain accurate records of the waste generated and its disposal, in
accordance with institutional and regulatory requirements.[3]

o Empty Containers: Dispose of empty containers as unused product, as they may retain
hazardous residue.[6]

Experimental Workflow: Disposal of
Tetraiodothyroacetic Acid

The following diagram illustrates the procedural workflow for the safe disposal of
Tetraiodothyroacetic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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